Cas no 141505-70-6 (1,2-Ethanediol, 1-(1,3-benzodioxol-5-yl)-)

• Product Name: 1,2-Ethanediol, 1-(1,3-benzodioxol-5-yl)-
• CAS No: 141505-70-6
• MF: C₉H₁₀O₄
• MW: 182.173303127289
• CID: 2678569
• PubChem ID: 14919818
• Update Time: 2025-04-21

1,2-Ethanediol, 1-(1,3-benzodioxol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-benzodioxol-5-yl)ethane-1,2-diol
• EN300-679363
• NBUXUQRAJGLTOG-UHFFFAOYSA-N
• 1-benzo[1,3]dioxol-5-yl-ethane-1,2-diol
• 1-(2H-1,3-Benzodioxol-5-yl)ethane-1,2-diol
• AKOS019066610
• 1-(1,3-dioxaindan-5-yl)ethane-1,2-diol
• SCHEMBL1155555
• DTXSID50565417
• 141505-70-6
• 1,2-Ethanediol, 1-(1,3-benzodioxol-5-yl)-

• Inchi： 1S/C9H10O4/c10-4-7(11)6-1-2-8-9(3-6)13-5-12-8/h1-3,7,10-11H,4-5H2
• InChI Key： NBUXUQRAJGLTOG-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)C(CO)O

Computed Properties

• Exact Mass: 182.05790880Da
• Monoisotopic Mass: 182.05790880Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 58.9Ų